Cas no 2549006-34-8 (4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine)

4-(Difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine is a fluorinated pyrimidine derivative with a piperazine linker, exhibiting potential utility in pharmaceutical and agrochemical applications. Its structural features, including the difluoromethyl and fluoropyrimidine moieties, contribute to enhanced metabolic stability and bioavailability. The compound’s piperazine spacer facilitates improved binding affinity in target interactions, making it a promising candidate for drug discovery, particularly in kinase inhibition or antimicrobial research. The presence of fluorine atoms further optimizes lipophilicity and electronic properties, which may enhance its pharmacokinetic profile. This compound is suited for exploratory research in medicinal chemistry, offering a versatile scaffold for further derivatization and biological evaluation.

4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine structure

2549006-34-8 structure

Product Name:4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine

CAS No:2549006-34-8

MF:C₁₄H₁₅F₃N₆

MW:324.304311990738

CID:5313157

PubChem ID:154882605

Update Time:2025-10-31

4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine
- 2549006-34-8
- AKOS040729760
- F6788-3800
- 4-(Difluoromethyl)-6-[4-(5-fluoro-2-pyrimidinyl)-1-piperazinyl]-2-methylpyrimidine
- Inchi： 1S/C14H15F3N6/c1-9-20-11(13(16)17)6-12(21-9)22-2-4-23(5-3-22)14-18-7-10(15)8-19-14/h6-8,13H,2-5H2,1H3
- InChI Key： XNSSSWMKFIUOPK-UHFFFAOYSA-N
- SMILES： C1(C)=NC(N2CCN(C3=NC=C(F)C=N3)CC2)=CC(C(F)F)=N1

Computed Properties

Exact Mass: 324.13102899g/mol
Monoisotopic Mass: 324.13102899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 58Å²

Experimental Properties

Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 494.3±55.0 °C(Predicted)
pka: 4.10±0.50(Predicted)

4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6788-3800-2μmol	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	2μmol	$85.5	2023-09-07
Life Chemicals	F6788-3800-5μmol	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	5μmol	$94.5	2023-09-07
Life Chemicals	F6788-3800-10μmol	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	10μmol	$103.5	2023-09-07
Life Chemicals	F6788-3800-20μmol	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	20μmol	$118.5	2023-09-07
Life Chemicals	F6788-3800-1mg	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	1mg	$81.0	2023-09-07
Life Chemicals	F6788-3800-2mg	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	2mg	$88.5	2023-09-07
Life Chemicals	F6788-3800-3mg	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	3mg	$94.5	2023-09-07
Life Chemicals	F6788-3800-4mg	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	4mg	$99.0	2023-09-07
Life Chemicals	F6788-3800-5mg	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	5mg	$103.5	2023-09-07
Life Chemicals	F6788-3800-10mg	4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine	2549006-34-8	10mg	$118.5	2023-09-07

4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine Related Literature

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Additional information on 4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine

Research Briefing on 4-(Difluoromethyl)-6-[4-(5-Fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine (CAS: 2549006-34-8)

The compound 4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine (CAS: 2549006-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its difluoromethyl and fluoropyrimidine moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapy. Recent studies have explored its potential as a selective inhibitor for specific kinase targets, leveraging its unique structural features to enhance binding affinity and reduce off-target effects.

One of the key areas of investigation has been the compound's interaction with the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival in many cancers. Preliminary in vitro studies have demonstrated that 2549006-34-8 effectively inhibits the phosphorylation of downstream targets in this pathway, leading to reduced proliferation and increased apoptosis in cancer cell lines. Notably, its selectivity profile suggests a lower likelihood of adverse effects compared to broader-spectrum kinase inhibitors, making it a candidate for further preclinical development.

In addition to its anticancer potential, recent research has also examined the compound's pharmacokinetic properties. Studies in rodent models have shown favorable oral bioavailability and metabolic stability, with a half-life conducive to once-daily dosing. However, challenges remain in optimizing its solubility and minimizing potential drug-drug interactions, which are currently under investigation through structural modifications and formulation strategies.

The synthesis of 4-(difluoromethyl)-6-[4-(5-fluoropyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine has also been a focus of recent publications. Novel synthetic routes have been developed to improve yield and scalability, with particular emphasis on the introduction of the difluoromethyl group and the piperazine linkage. These advancements are critical for enabling large-scale production and facilitating future clinical trials.

Looking ahead, researchers are exploring combination therapies involving 2549006-34-8 and other targeted agents to overcome resistance mechanisms observed in some cancer types. Early data suggest synergistic effects when used alongside immune checkpoint inhibitors, highlighting its potential role in modern immuno-oncology regimens. Further studies are warranted to validate these findings and elucidate the compound's full therapeutic spectrum.